Cas no 1226261-56-8 (3-Bromo-N-(cyclopropylmethyl)-4-methylaniline)

• Product Name: 3-Bromo-N-(cyclopropylmethyl)-4-methylaniline
• CAS No: 1226261-56-8
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 5057291
• PubChem ID: 63333351
• Update Time: 2025-05-20

3-Bromo-N-(cyclopropylmethyl)-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(cyclopropylmethyl)-4-methylaniline
• 3-Bromo-N-(cyclopropylmethyl)-4-methylaniline

• Inchi： 1S/C11H14BrN/c1-8-2-5-10(6-11(8)12)13-7-9-3-4-9/h2,5-6,9,13H,3-4,7H2,1H3
• InChI Key： YVXYUAPZLIUFFX-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)NCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• XLogP3: 3.7
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 3-Bromo-N-(cyclopropylmethyl)-4-methylaniline

3-Bromo-N-(cyclopropylmethyl)-4-methylaniline (CAS No. 1226261-56-8): A Comprehensive Overview

3-Bromo-N-(cyclopropylmethyl)-4-methylaniline (CAS No. 1226261-56-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a bromine substituent and a cyclopropylmethyl group, serves as a versatile intermediate in synthetic chemistry. Its aniline backbone further enhances its reactivity, making it a valuable building block for the synthesis of complex molecules.

In recent years, the demand for 3-Bromo-N-(cyclopropylmethyl)-4-methylaniline has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a precursor for kinase inhibitors and GPCR-targeted therapeutics, which are hot topics in the fight against cancer and neurological disorders. The compound's brominated aromatic ring allows for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

From an environmental perspective, the synthesis and handling of CAS No. 1226261-56-8 align with the growing emphasis on green chemistry principles. Innovations in catalytic processes and solvent-free reactions have improved the efficiency of its production, reducing waste and energy consumption. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic frequently searched by professionals and academics alike.

The compound's physicochemical properties, such as its solubility in organic solvents and stability under ambient conditions, make it a practical choice for laboratory use. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity and structure, ensuring reproducibility in research applications. These methods are often discussed in forums and publications, reflecting their importance in quality control.

Beyond pharmaceuticals, 3-Bromo-N-(cyclopropylmethyl)-4-methylaniline has found niche applications in the development of advanced materials. Its incorporation into polymer matrices or as a ligand in coordination chemistry highlights its versatility. This adaptability resonates with the increasing interest in smart materials and nanotechnology, areas where researchers frequently seek novel chemical entities.

In summary, 3-Bromo-N-(cyclopropylmethyl)-4-methylaniline (CAS No. 1226261-56-8) represents a critical tool in modern chemistry. Its multifaceted applications, combined with the ongoing advancements in synthetic methodologies, position it as a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to contribute to breakthroughs across multiple disciplines.